Cas no 137628-42-3 (Benzenemethanol, a-butyl-a-ethyl-, (R)-)
137628-42-3 structure
Product Name:Benzenemethanol, a-butyl-a-ethyl-, (R)-
CAS No:137628-42-3
MF:C13H20O
MW:192.297304153442
CID:1245551
Update Time:2024-08-04
Benzenemethanol, a-butyl-a-ethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-butyl-a-ethyl-, (R)-
- Benzenemethanol, α-butyl-α-ethyl-, (αR)-
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- Inchi: 1S/C13H20O/c1-3-5-11-13(14,4-2)12-9-7-6-8-10-12/h6-10,14H,3-5,11H2,1-2H3/t13-/m1/s1
- InChI Key: DOEISVYWMMTHCD-CYBMUJFWSA-N
- SMILES: C1([C@](CCCC)(CC)O)=CC=CC=C1
Computed Properties
- Exact Mass: 192.1515
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Boiling Point: 252.1±8.0 °C(Predicted)
- PSA: 20.23
- pka: 14.49±0.29(Predicted)
Benzenemethanol, a-butyl-a-ethyl-, (R)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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